Cas no 16094-85-2 (Cyclohexanone, 2,6-dibenzoyl-)
Cyclohexanone, 2,6-dibenzoyl- structure
Product Name:Cyclohexanone, 2,6-dibenzoyl-
CAS No:16094-85-2
MF:C20H18O3
MW:306.355125904083
CID:95718
PubChem ID:3571293
Update Time:2025-04-18
Cyclohexanone, 2,6-dibenzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2,6-dibenzoyl-
- 2,6-dibenzoylcyclohexan-1-one
- SCHEMBL15659956
- 16094-85-2
- AKOS024406203
- DTXSID30393750
- 2,6-dibenzoylcyclohexanone
-
- Inchi: 1S/C20H18O3/c21-18(14-8-3-1-4-9-14)16-12-7-13-17(20(16)23)19(22)15-10-5-2-6-11-15/h1-6,8-11,16-17H,7,12-13H2
- InChI Key: RVBGQHCKEMNVJQ-UHFFFAOYSA-N
- SMILES: O=C1C(C(C2C=CC=CC=2)=O)CCCC1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 306.125594432g/mol
- Monoisotopic Mass: 306.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 51.2Ų
Cyclohexanone, 2,6-dibenzoyl- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
16094-85-2 (Cyclohexanone, 2,6-dibenzoyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 611-70-1(Isobutyrophenone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1533-20-6(1,3-Diphenyl-1-butanone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk